Cas no 1215563-47-5 (N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-3-fluorobenzamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-3-fluorobenzamide hydrochloride
• CAS No: 1215563-47-5
• MF: C₂₀H₂₃ClFN₃OS
• MW: 407.932525873184
• CID: 5473791
• Update Time: 2025-06-15

N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-3-fluorobenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-2-benzothiazolyl-N-[2-(diethylamino)ethyl]-3-fluoro-, hydrochloride (1:1)
• N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-3-fluorobenzamide hydrochloride

• Inchi： 1S/C20H22FN3OS.ClH/c1-3-23(4-2)12-13-24(19(25)15-8-7-9-16(21)14-15)20-22-17-10-5-6-11-18(17)26-20;/h5-11,14H,3-4,12-13H2,1-2H3;1H
• InChI Key： IAXDSYFWVMEOEJ-UHFFFAOYSA-N
• SMILES： N(C1SC2=CC=CC=C2N=1)(CCN(CC)CC)C(C1C=CC=C(F)C=1)=O.Cl

Additional information on N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-3-fluorobenzamide hydrochloride

Research Brief on N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-3-fluorobenzamide hydrochloride (CAS: 1215563-47-5)

N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-3-fluorobenzamide hydrochloride (CAS: 1215563-47-5) is a chemically synthesized small molecule that has garnered significant attention in recent pharmacological and biochemical research. This compound, characterized by its benzothiazole and fluorobenzamide moieties, exhibits potential as a modulator of specific biological pathways, making it a candidate for therapeutic development. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and potential applications in treating various diseases, including neurological disorders and cancer.

Recent research has elucidated the compound's interaction with cellular targets, particularly its affinity for specific receptors and enzymes involved in signal transduction. For instance, studies have demonstrated its inhibitory effects on certain kinase activities, which are crucial in proliferative diseases. The diethylaminoethyl group enhances its solubility and bioavailability, while the fluorobenzamide moiety contributes to its binding specificity. These structural features underscore its potential as a lead compound in drug discovery.

In vitro and in vivo studies have provided preliminary evidence of the compound's efficacy and safety profile. For example, experiments in cell cultures have shown dose-dependent inhibition of target proteins, with minimal cytotoxicity at therapeutic concentrations. Animal models have further supported these findings, indicating favorable pharmacokinetics and tissue distribution. However, challenges such as metabolic stability and off-target effects remain areas of active investigation.

The synthesis and optimization of N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-3-fluorobenzamide hydrochloride have also been a focus of recent research. Advances in synthetic chemistry have enabled more efficient production routes, improving yield and purity. Analytical techniques such as HPLC and mass spectrometry have been employed to characterize the compound and its metabolites, ensuring rigorous quality control for preclinical studies.

Future directions for research include further mechanistic studies to clarify its mode of action, as well as clinical trials to evaluate its therapeutic potential in humans. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development. Given its promising preclinical data, this compound represents a significant addition to the pipeline of novel therapeutic agents in the chemical biology and pharmaceutical fields.